Methyl({3-[1-(2-methylpropoxy)ethyl]-1,2,4-oxadiazol-5-yl}methyl)(prop-2-yn-1-yl)amine

• IUPAC Name: N-methyl-N-[[3-[1-(2-methylpropoxy)ethyl]-1,2,4-oxadiazol-5-yl]methyl]prop-2-yn-1-amine
• InChI: InChI=1S/C13H21N3O2/c1-6-7-16(5)8-12-14-13(15-18-12)11(4)17-9-10(2)3/h1,10-11H,7-9H2,2-5H3
• InChI Key: RNLXQHWRQGXKMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC(C)C1=NOC(=N1)CN(C)CC#C
• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol

Description

The compound contains several functional groups including a methyl group, an oxadiazole ring, a propoxy group, and an amine group. These functional groups can participate in various chemical reactions and may contribute to the compound’s physical and chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the oxadiazole ring, followed by the addition of the various substituents. The exact synthesis would depend on the starting materials and the specific reaction conditions.

Molecular Structure Analysis

The molecular structure of the compound can be determined by analyzing its functional groups and their positions. The oxadiazole ring is a five-membered ring containing three nitrogen atoms and two oxygen atoms. The other functional groups are attached to this ring.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by its functional groups. For example, the amine group could participate in acid-base reactions, while the oxadiazole ring might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and molecular structure. For example, the presence of the oxadiazole ring might increase the compound’s stability and rigidity, while the amine group could influence its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, the mechanism of action would describe how the compound interacts with biological targets to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s used. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, and studying its properties in more detail.